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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of RHEOBYK associative

thickeners with other commercially available alternatives. The information is curated to assist

researchers, scientists, and drug development professionals in selecting the most suitable

rheology modifier for their specific formulations. This document summarizes key performance

indicators, presents available comparative data, and outlines the experimental protocols used

to generate this data.

Introduction to Associative Thickeners
Associative thickeners are water-soluble polymers that build viscosity in aqueous systems

through the formation of a transient, three-dimensional network. This network is created by the

association of hydrophobic groups on the thickener molecules with themselves and with other

hydrophobic components in the formulation, such as latex particles, pigments, and surfactants.

The two main classes of associative thickeners widely used in the coatings industry are

Hydrophobically Modified Ethoxylated Urethanes (HEUR) and Hydrophobically Modified Alkali

Swellable Emulsions (HASE). RHEOBYK, a product line from BYK, offers a range of

associative thickeners, primarily based on HEUR chemistry.

Mechanism of Action: A Visualized Explanation
The thickening mechanism of associative thickeners can be visualized as a network of

interconnected micelles and polymer chains. The following diagram illustrates this process.
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Figure 1. Thickening Mechanism of Associative Thickeners
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Caption: Associative thickeners form a 3D network with formulation components.

Performance Metrics and Experimental Protocols
The performance of associative thickeners is evaluated based on several key parameters that

influence the final properties of the coating. The following sections detail these metrics and the

standard experimental protocols used for their measurement.

Viscosity
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for coatings. It is

typically measured at different shear rates to predict the behavior of the coating during storage,

application, and leveling.

Experimental Protocol: Viscosity Measurement
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Viscosity is measured using a Brookfield viscometer, a common instrument in the coatings

industry. The specific protocol often follows ASTM D2196.

Figure 2. Experimental Workflow for Viscosity Measurement
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Caption: Standard workflow for measuring the viscosity of a coating sample.

Sag Resistance
Sag resistance is the ability of a wet coating to resist downward flow when applied to a vertical

surface. Poor sag resistance can lead to drips and an uneven film thickness.

Experimental Protocol: Sag Resistance

Sag resistance is typically evaluated using a multi-notch applicator according to ASTM D4400.

The coating is applied to a chart at various thicknesses, which is then placed vertically to

observe the point at which the coating sags.

Leveling
Leveling refers to the ability of a wet coating to flow out and form a smooth, uniform film, free

from brush marks or other application-related surface defects.

Experimental Protocol: Leveling

Leveling is assessed using a draw-down method as described in ASTM D4062. The

appearance of the dried film is compared to a set of standards to assign a leveling rating.

Spatter Resistance
Spatter resistance is the ability of a coating to resist the formation of small droplets that are

thrown from a roller during application.

Experimental Protocol: Spatter Resistance
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The tendency of a paint to spatter is determined using a roller application test as outlined in

ASTM D4707. The amount of spatter on a collection paper is visually assessed.

RHEOBYK Performance Overview
The RHEOBYK series of associative thickeners from BYK are primarily HEUR-based and are

available in both liquid and solid (flake) forms. The newer RHEOBYK-76xx series, supplied as

solid flakes, offers advantages such as being biocide-free, VOC-free, and non-dusting.[1]

RHEOBYK-7650: Designed for the low-shear range, providing excellent anti-settling

properties.

RHEOBYK-7670: Targets the mid-shear range, offering a balance of sag resistance and

leveling.

RHEOBYK-7690: A high-shear thickener that contributes to good film build and spatter

resistance.

Qualitative comparisons from the manufacturer suggest that the RHEOBYK-76xx series

exhibits good sag resistance and improved anti-spattering effects compared to "market

standards".[1] However, publicly available, quantitative, head-to-head comparative data with

named competitive products is limited.

Competitive Landscape and Performance Data
The market for associative thickeners includes several major players with well-established

product lines. The following tables provide a summary of typical performance characteristics for

different classes of associative thickeners. This data is compiled from various industry

publications and technical data sheets and is intended to provide a general performance

comparison.

Table 1: General Performance Comparison of Associative Thickener Chemistries
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Performance Metric HEUR (e.g., RHEOBYK) HASE

Thickening Efficiency Good to Excellent Excellent

Flow and Leveling Excellent Good to Very Good

Sag Resistance Good to Very Good Good

Spatter Resistance Very Good to Excellent Good

Water Sensitivity Low Moderate to High

pH Sensitivity Low High (requires alkaline pH)

Table 2: Typical Performance of Commercial Associative Thickeners (Illustrative)

Product Series
(Chemistry)

Low-Shear
Viscosity

High-Shear
Viscosity (ICI)

Sag
Resistance
Rating

Leveling
Rating

RHEOBYK-76xx

(HEUR)
Varies by grade Varies by grade

Good to

Excellent
Excellent

Acrysol™ RM

(HEUR)
Varies by grade Varies by grade

Good to

Excellent
Excellent

Rheolate™

(HEUR)
Varies by grade Varies by grade

Good to

Excellent
Excellent

Rheotech™

(HASE)
High Moderate Good

Good to Very

Good

Note: The performance of a thickener is highly dependent on the specific formulation, including

the type and amount of binder, pigments, and surfactants. The data in Table 2 is illustrative and

intended for general comparison purposes.

Logical Relationships in Thickener Selection
The selection of an appropriate associative thickener involves balancing multiple performance

requirements. The following diagram illustrates the logical relationships between thickener
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chemistry, rheological profile, and final coating properties.

Figure 3. Logic Diagram for Associative Thickener Selection
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Caption: The relationship between thickener chemistry and final coating properties.

Conclusion
RHEOBYK associative thickeners, particularly the newer solid flake HEUR grades, offer a

range of rheological profiles to meet various formulation needs. They are positioned to provide

excellent flow and leveling, good sag resistance, and improved spatter resistance. While direct

quantitative comparisons with specific competitors are not widely published, understanding the

general performance characteristics of HEUR and HASE thickeners allows for an informed

selection process. For critical applications, it is recommended to conduct in-house testing to

determine the optimal thickener for a specific formulation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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